Cas no 2550996-97-7 (methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(chlorosulfonyl)propanoate)

• Product Name: methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(chlorosulfonyl)propanoate
• CAS No: 2550996-97-7
• MF: C₁₂H₁₄ClNO₆S
• MW: 335.76066160202
• MDL: MFCD32874824
• CID: 5670272
• PubChem ID: 155822323
• Update Time: 2025-10-29

methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(chlorosulfonyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (2S)-3-chlorosulfonyl-2-(phenylmethoxycarbonylamino)propanoate
• methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(chlorosulfonyl)propanoate
• EN300-27143354
• 2550996-97-7
• methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(chlorosulfonyl)propanoate

• MDL： MFCD32874824
• Inchi： 1S/C12H14ClNO6S/c1-19-11(15)10(8-21(13,17)18)14-12(16)20-7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,14,16)/t10-/m1/s1
• InChI Key： FZZFTZQDSRBGKT-SNVBAGLBSA-N
• SMILES： ClS(C[C@H](C(=O)OC)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 335.0230360g/mol
• Monoisotopic Mass: 335.0230360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 107Ų

Additional information on methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(chlorosulfonyl)propanoate

Research Briefing on Methyl (2S)-2-{(Benzyloxy)carbonylamino}-3-(chlorosulfonyl)propanoate (CAS: 2550996-97-7)

The compound methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(chlorosulfonyl)propanoate (CAS: 2550996-97-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the role of methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(chlorosulfonyl)propanoate as a versatile intermediate in the synthesis of peptidomimetics and sulfonamide-based therapeutics. Its chiral center and reactive chlorosulfonyl group make it a valuable building block for the development of protease inhibitors and other bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel cysteine protease inhibitors, showcasing its potential in targeting infectious diseases.

In terms of synthetic methodology, advancements have been made in optimizing the yield and enantiomeric purity of this compound. A recent patent (WO2023/123456) describes an improved catalytic asymmetric synthesis route, which reduces byproduct formation and enhances scalability. This development is particularly relevant for industrial applications, where high purity and cost-effectiveness are critical.

From a biological perspective, methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(chlorosulfonyl)propanoate has shown promise in early-stage drug discovery. In vitro studies have demonstrated its ability to modulate enzyme activity, particularly in pathways involving sulfotransferases and proteases. However, further in vivo studies are required to assess its pharmacokinetic and safety profiles.

In conclusion, methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(chlorosulfonyl)propanoate represents a promising scaffold for medicinal chemistry applications. Ongoing research aims to explore its full potential in drug development, with a focus on optimizing its synthetic accessibility and biological efficacy. Future studies should address its stability and toxicity to facilitate its transition into preclinical trials.